Cas no 1803830-99-0 (2-Iodobenzo[d]oxazole-7-sulfonyl chloride)

• Product Name: 2-Iodobenzo[d]oxazole-7-sulfonyl chloride
• CAS No: 1803830-99-0
• MF: C₇H₃ClINO₃S
• MW: 343.526091814041
• CID: 4819319
• Update Time: 2025-05-24

2-Iodobenzo[d]oxazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzo[d]oxazole-7-sulfonyl chloride

• Inchi： 1S/C7H3ClINO3S/c8-14(11,12)5-3-1-2-4-6(5)13-7(9)10-4/h1-3H
• InChI Key： AKQPZIULSUGPQV-UHFFFAOYSA-N
• SMILES： IC1=NC2=CC=CC(=C2O1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 2-Iodobenzo[d]oxazole-7-sulfonyl chloride

Professional Introduction to 2-Iodobenzo[d]oxazole-7-sulfonyl chloride (CAS No. 1803830-99-0)

2-Iodobenzo[d]oxazole-7-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1803830-99-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoxazole class, characterized by a benzene ring fused with an oxygen-containing heterocyclic ring. The presence of an iodine substituent at the 2-position and a sulfonyl chloride group at the 7-position imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The sulfonyl chloride functional group is particularly noteworthy, as it readily participates in nucleophilic substitution reactions, enabling the introduction of various side chains or modifications. This reactivity is highly advantageous in medicinal chemistry, where structural diversification is key to optimizing biological activity. The iodine atom at the 2-position serves as a versatile handle for further functionalization, including cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures.

In recent years, 2-Iodobenzo[d]oxazole-7-sulfonyl chloride has been explored in the development of novel therapeutic agents. One particularly exciting area of research involves its application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By leveraging the compound's bifunctional nature—combining both an iodine moiety for cross-coupling and a sulfonyl chloride for further derivatization—chemists have been able to generate libraries of kinase inhibitors with tailored selectivity and potency.

Recent studies have demonstrated the utility of 2-Iodobenzo[d]oxazole-7-sulfonyl chloride in generating substituted benzoxazole derivatives with enhanced pharmacological properties. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups at the 2-position, followed by nucleophilic aromatic substitution to replace the sulfonyl chloride with other functionalities. These modifications have led to compounds exhibiting improved binding affinity to target kinases, as well as enhanced metabolic stability and bioavailability.

The compound's relevance extends beyond kinase inhibition. It has also been employed in the synthesis of fluorescent probes and imaging agents, where the benzoxazole core serves as a chromophore and the iodine atom facilitates further conjugation to biomolecules. The ability to precisely modify both ends of the molecule allows for fine-tuning of photophysical properties, making it a valuable tool for biological imaging and drug discovery.

From a synthetic chemistry perspective, 2-Iodobenzo[d]oxazole-7-sulfonyl chloride offers a versatile platform for constructing more complex scaffolds. The sulfonyl chloride group can be hydrolyzed to a sulfonic acid or converted into other derivatives such as sulfonamides or esters, depending on the desired outcome. This adaptability has made it a staple reagent in many synthetic laboratories focused on medicinal chemistry.

The growing interest in benzoxazole derivatives as biologically active molecules underscores their potential therapeutic value. These compounds have shown promise in treating conditions ranging from infectious diseases to neurological disorders. The structural motif is particularly well-suited for modulating biological pathways due to its ability to interact with proteins through hydrogen bonding and hydrophobic interactions.

In conclusion, 2-Iodobenzo[d]oxazole-7-sulfonyl chloride (CAS No. 1803830-99-0) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique combination of functional groups makes it an invaluable intermediate for constructing novel drug candidates, probes, and imaging agents. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand further, driving innovation in medicinal chemistry and related fields.